Cas no 193882-67-6 (Methyl 2-ethoxy-5-iodobenzoate)

• Product Name: Methyl 2-ethoxy-5-iodobenzoate
• CAS No: 193882-67-6
• MF: C₁₀H₁₁IO₃
• MW: 306.097015619278
• CID: 1030738
• PubChem ID: 44828961
• Update Time: 2025-06-08

Methyl 2-ethoxy-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-ethoxy-5-iodobenzoate
• LogP
• methyl2-ethoxy-5-iodobenzoate
• DB-065834
• A813670
• DTXSID90661048
• 2-ethoxy-5-iodobenzoic acid methyl ester
• AKOS015843380
• Benzoic acid, 2-ethoxy-5-iodo-, methyl ester
• 193882-67-6

• Inchi： 1S/C10H11IO3/c1-3-14-9-5-4-7(11)6-8(9)10(12)13-2/h4-6H,3H2,1-2H3
• InChI Key： UKBUOIMKGQZVPU-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)OC)C=1)OCC

Computed Properties

• Exact Mass: 305.97483
• Monoisotopic Mass: 305.97529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on Methyl 2-ethoxy-5-iodobenzoate

Comprehensive Analysis of Methyl 2-ethoxy-5-iodobenzoate (CAS No. 193882-67-6): Properties, Applications, and Industry Insights

Methyl 2-ethoxy-5-iodobenzoate (CAS No. 193882-67-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This iodinated benzoate derivative combines an ethoxy group at the 2-position and an iodine atom at the 5-position of the aromatic ring, making it a versatile intermediate for synthesizing complex molecules. Researchers frequently search for "synthesis of Methyl 2-ethoxy-5-iodobenzoate" or "CAS 193882-67-6 applications," reflecting growing interest in its synthetic utility.

The compound's molecular formula (C10H11IO3) and weight (306.1 g/mol) are critical for stoichiometric calculations in organic reactions. Its methyl ester functionality allows for further transformations, such as hydrolysis to carboxylic acids or transesterification. Recent publications highlight its role in developing non-steroidal anti-inflammatory drug (NSAID) analogs, aligning with the pharmaceutical industry's focus on targeted therapies. Questions like "how to purify Methyl 2-ethoxy-5-iodobenzoate" often arise in laboratory forums, emphasizing practical handling considerations.

From a spectroscopic perspective, 193882-67-6 exhibits characteristic NMR signals: a singlet near 3.9 ppm for the methoxy group and distinct aromatic proton patterns. The iodine atom provides heavy-atom effects useful in X-ray crystallography studies—a feature exploited in "crystal engineering" research, a trending topic in materials science. Analytical chemists searching for "HPLC methods for iodobenzoates" will find this compound's UV absorption at 260-280 nm valuable for method development.

Environmental and regulatory aspects of Methyl 2-ethoxy-5-iodobenzoate comply with standard laboratory chemical protocols. While not classified as hazardous under major systems, proper waste disposal procedures for iodinated compounds should be followed—a frequent concern among sustainability-focused researchers. The compound's stability under inert atmospheres makes it suitable for multistep synthetic routes, particularly in medicinal chemistry projects exploring iodine-containing bioactive molecules.

Industrial-scale applications of CAS 193882-67-6 include its use as a building block for liquid crystal materials and photoactive compounds. With the electronics industry demanding advanced organic semiconductors, this benzoate derivative's electron-withdrawing iodine substituent contributes to charge transport properties. Patent literature reveals its incorporation into OLED materials, connecting to the booming display technology market.

Future research directions for Methyl 2-ethoxy-5-iodobenzoate may explore its potential in catalysis or as a radiopaque agent precursor. The compound's compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) positions it as valuable for bioconjugate chemistry—an area witnessing exponential growth in diagnostic applications. Laboratories optimizing "green chemistry approaches for iodobenzoates" could develop more sustainable preparation methods for this intermediate.

For quality control purposes, chromatographic purity (>98%) is typically specified for 193882-67-6, with residual solvent analysis becoming increasingly important under ICH guidelines. The compound's shelf life under refrigeration exceeds 24 months, addressing common queries about "storage conditions for sensitive esters." These practical considerations make it reliable for long-term research projects requiring batch consistency.